1-[4-(Trifluoromethyl)phenyl]pentan-2-one
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Overview
Description
1-[4-(Trifluoromethyl)phenyl]pentan-2-one is a useful research compound. Its molecular formula is C12H13F3O and its molecular weight is 230.23 g/mol. The purity is usually 95%.
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Chemical Reactions Analysis
1-[4-(Trifluoromethyl)phenyl]pentan-2-one undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions can convert it into alcohols or other reduced forms.
Scientific Research Applications
1-[4-(Trifluoromethyl)phenyl]pentan-2-one has several applications in scientific research:
Chemistry: It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.
Biology: It serves as an inhibitor of the enzyme carbonyl reductase, making it useful in studying enzyme kinetics and mechanisms.
Industry: It is used as an intermediate in the production of other chemicals and materials[][1].
Mechanism of Action
The mechanism of action of 1-[4-(Trifluoromethyl)phenyl]pentan-2-one involves its interaction with specific molecular targets. As an inhibitor of carbonyl reductase, it binds to the active site of the enzyme, preventing the reduction of carbonyl compounds. This inhibition can affect various metabolic pathways and is useful in studying the role of carbonyl reductase in biological systems .
Comparison with Similar Compounds
1-[4-(Trifluoromethyl)phenyl]pentan-2-one can be compared with other similar compounds, such as:
Valerophenone: A simpler derivative without the trifluoromethyl group.
4-Trifluoromethylbenzoyl chloride: A precursor in the synthesis of this compound.
5-Methoxy-1-[4-(trifluoromethyl)phenyl]-1-pentanone: Another derivative with a methoxy group, used in the synthesis of fluvoxamine maleate. The presence of the trifluoromethyl group in this compound imparts unique chemical properties, such as increased lipophilicity and stability, making it distinct from its analogs.
Properties
Molecular Formula |
C12H13F3O |
---|---|
Molecular Weight |
230.23 g/mol |
IUPAC Name |
1-[4-(trifluoromethyl)phenyl]pentan-2-one |
InChI |
InChI=1S/C12H13F3O/c1-2-3-11(16)8-9-4-6-10(7-5-9)12(13,14)15/h4-7H,2-3,8H2,1H3 |
InChI Key |
BHYOPVFVCOOFKK-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(=O)CC1=CC=C(C=C1)C(F)(F)F |
Origin of Product |
United States |
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